7-fluoro-9H-pyrido[3,4-b]indole

• CAS No.: 86349-42-0
• Molecular Formula: C11H7FN2
• Molecular Weight: 186.18 g/mol
• IUPAC Name: 7-fluoro-9H-pyrido[3,4-b]indole
• InChI: InChI=1S/C11H7FN2/c12-7-1-2-8-9-3-4-13-6-11(9)14-10(8)5-7/h1-6,14H
• InChI Key: AUPDLGPLWDFZFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)NC3=C2C=CN=C3

Description

7-fluoro-9H-pyrido[3,4-b]indole is a useful research compound. Its molecular formula is C11H7FN2 and its molecular weight is 186.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-fluoro-2,3,4,9-tetrahydro-1H-β-carboline (3.5 g, 18.42 mmol) was suspended in xylenes (60 ml) in a 250 ml round-bottom flask equipped with a condenser that was open to the atmosphere, and heated. To this hot reaction mixture was added Pd/C (10 wt %, 0.2 eq, 700 mg) and the mixture refluxed in xylenes overnight (12-14 hours). The solution was then filtered through a pad of celite and the collected filtrate was then evaporated on a rotary evaporator to give the desired product as a brown/tan solid (3.0 g, 88% yield).